Cas no 2248376-16-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-3-(methylsulfanyl)-1H-pyrazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-3-(methylsulfanyl)-1H-pyrazole-4-carboxylate
• CAS No: 2248376-16-9
• MF: C₁₄H₁₁N₃O₄S
• MW: 317.319841623306
• CID: 6535726
• PubChem ID: 165761536
• Update Time: 2025-08-03

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-3-(methylsulfanyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-3-(methylsulfanyl)-1H-pyrazole-4-carboxylate
• 2248376-16-9
• EN300-6514914

• Inchi： 1S/C14H11N3O4S/c1-16-7-10(11(15-16)22-2)14(20)21-17-12(18)8-5-3-4-6-9(8)13(17)19/h3-7H,1-2H3
• InChI Key： QNRDTSBEKLDXRP-UHFFFAOYSA-N
• SMILES： S(C)C1C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=CN(C)N=1

Computed Properties

• Exact Mass: 317.04702701g/mol
• Monoisotopic Mass: 317.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 107Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-3-(methylsulfanyl)-1H-pyrazole-4-carboxylate

Compound CAS No 2248376-16-9: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-3-(methylsulfanyl)-1H-pyrazole-4-carboxylate

The compound with CAS number 2248376-16-9, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-3-(methylsulfanyl)-1H-pyrazole-4-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its complex structure, which combines elements of isoindole and pyrazole moieties, making it a promising candidate for various applications in drug discovery and advanced materials.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Its unique structure, characterized by the presence of a dioxo isoindole group and a methylsulfanyl pyrazole substituent, has been shown to exhibit remarkable bioactivity. Researchers have explored its ability to modulate key biological pathways, making it a valuable tool in the fight against various diseases, including cancer and neurodegenerative disorders.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-3-(methylsulfanyl)-1H-pyrazole-4-carboxylate involves a multi-step process that requires precise control over reaction conditions. The formation of the isoindole core is typically achieved through cyclization reactions, while the pyrazole moiety is introduced via nucleophilic substitution or coupling reactions. The methylsulfanyl group adds an additional layer of complexity to the molecule, enhancing its stability and reactivity.

In terms of applications, this compound has shown promise in the field of materials science. Its ability to form stable complexes with metal ions has led to its use in the development of advanced catalysts and sensors. Additionally, its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

Recent advancements in computational chemistry have provided deeper insights into the molecular properties of CAS No 2248376-16-9. High-resolution simulations have revealed its electronic structure and interaction patterns with biological targets, paving the way for more efficient drug design strategies. These findings underscore the importance of this compound in both academic research and industrial applications.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2